Cas no 36518-59-9 (1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1))

1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1) structure
36518-59-9 structure
Product Name:1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1)
CAS No:36518-59-9
MF:C8H15N3O2
MW:185.223601579666
CID:1476084
PubChem ID:21278031
Update Time:2025-04-21

1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1)
    • 1,2-dihydropyridazine-3,6-dione - N-ethylethanamine (1:1)
    • 1,2-dihydropyridazine-3,6-dione,N-ethylethanamine
    • EINECS 253-082-7
    • 36518-59-9
    • DTXSID40190015
    • NS00089782
    • Inchi: 1S/C4H4N2O2.C4H11N/c7-3-1-2-4(8)6-5-3;1-3-5-4-2/h1-2H,(H,5,7)(H,6,8);5H,3-4H2,1-2H3
    • InChI Key: KAZGUEXLRUBBOH-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1)=O.N(CC)CC

Computed Properties

  • Exact Mass: 185.11655
  • Monoisotopic Mass: 185.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 70.23
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